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Compound of Interest

4-(2-Carboxyethyl)-4-
Compound Name:
nitroheptanedioic acid

Cat. No.: B1224823

This guide provides critical safety and logistical information for handling 4-(2-Carboxyethyl)-4-
nitroheptanedioic acid. Researchers, scientists, and drug development professionals should
adhere to these protocols to ensure personal safety and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for 4-(2-Carboxyethyl)-4-nitroheptanedioic acid is
not readily available, its chemical structure suggests hazards associated with both carboxylic
acids and nitro compounds. Carboxylic acids can be corrosive and cause irritation to the skin
and eyes.[1] Nitro compounds may be toxic and can present explosion hazards under certain
conditions, such as when heated or subjected to shock.[2] Therefore, a cautious approach is
mandatory.

The following table summarizes the recommended Personal Protective Equipment (PPE) to
mitigate risks.
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PPE Category Item Specifications

Must be worn at all times and
conform to EN 166 or OSHA
29 CFR 1910.133 standards.

[3]4]

Eye and Face Protection Safety Goggles

Recommended when there is
Face Shield a significant risk of splashing

or dust generation.[5][6]

Nitrile or butyl rubber gloves
are suitable choices.[7] Inspect
] ] ] gloves for integrity before each
Hand Protection Chemical-resistant gloves
use and change them
immediately upon

contamination.[2]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[4]

Use a NIOSH/MSHA or
European Standard EN 149
i ) ) approved respirator if dust
Respiratory Protection Dust mask or respirator o
formation is likely or when
working outside of a fume

hood.[4]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 4-(2-Carboxyethyl)-4-nitroheptanedioic
acid to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

 All handling of the solid compound should occur within a certified chemical fume hood to
minimize inhalation exposure.[5]
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Ensure that an eyewash station and a safety shower are readily accessible.[2]
Designate a specific area for handling the chemical.

. Handling Procedures:
Avoid all personal contact, including inhalation of dust or vapors.[3]
Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]
Keep all containers with the chemical clearly labeled.
Do not eat, drink, or smoke in the laboratory.[3]
Wash hands thoroughly after handling, even if gloves were worn.[3]

. Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
Store away from incompatible materials such as strong oxidizing agents and bases.[1]
Avoid storing in metal cabinets which can corrode.[1]

. Spill Management:
Evacuate: Evacuate personnel from the immediate spill area.
Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.
Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.[8]

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.

Report: Report the spill to the laboratory supervisor.
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Experimental Workflow for Handling 4-(2-Carboxyethyl)-4-nitroheptanedioic acid
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Caption: Experimental workflow for handling the chemical.

Disposal Plan

All waste containing 4-(2-Carboxyethyl)-4-nitroheptanedioic acid must be treated as
hazardous waste.[4] Never dispose of this chemical down the drain or in regular trash.[3]

Waste Segregation and Collection:

o Solid Waste: All disposable materials contaminated with the chemical (e.g., gloves, weigh
boats, paper towels) must be placed in a dedicated, clearly labeled hazardous waste
container.[5]

o Chemical Waste: Unused or waste quantities of the chemical should be collected in a
separate, sealed, and clearly labeled hazardous waste container.

Disposal Protocol:

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full
chemical name: "4-(2-Carboxyethyl)-4-nitroheptanedioic acid".
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+ Storage: Store the sealed waste container in a designated, well-ventilated, and cool area,
away from incompatible materials.

+ Contact Professionals: Arrange for pick-up and disposal by a licensed hazardous waste
disposal company or your institution's Environmental Health & Safety (EHS) department.

Disposal Plan for 4-(2-Carboxyethyl)-4-nitroheptanedioic acid Waste
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Caption: Decision workflow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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